
An In-depth Technical Guide to 2-Methyl-4-(2-
propoxyethoxy)aniline

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
2-Methyl-4-(2-

propoxyethoxy)aniline

CAS No.: 946742-74-1

Cat. No.: B3172843

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive analysis of 2-Methyl-4-(2-
propoxyethoxy)aniline, a substituted aniline derivative of interest in synthetic organic

chemistry. While specific literature on this exact molecule is sparse, this document extrapolates

its core physicochemical properties, potential synthetic routes, and safety considerations based

on well-established principles of organic chemistry and data from structurally analogous

compounds. The central focus is to provide researchers and drug development professionals

with a robust framework for understanding and utilizing this molecule as a versatile chemical

intermediate. We will delve into its molecular characteristics, propose logical synthetic

pathways, and outline the necessary analytical and safety protocols for its handling and

characterization.
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Core Molecular Attributes
2-Methyl-4-(2-propoxyethoxy)aniline belongs to the class of alkoxy-substituted anilines. The

fundamental structure consists of an aniline core, which is an amino group (-NH₂) attached to a

benzene ring.[1] This core is further functionalized with a methyl group (-CH₃) at the ortho

position (C2) and a 2-propoxyethoxy group (-O-CH₂-CH₂-O-CH₂-CH₂-CH₃) at the para position

(C4) relative to the amino group.

Chemical Structure and Formula
IUPAC Name: 2-Methyl-4-(2-propoxyethoxy)aniline

Chemical Formula: C₁₂H₁₉NO₂

The structure combines the aromatic amine functionality of aniline with an ether linkage, which

can influence its solubility, reactivity, and potential biological interactions.

Molecular Weight Calculation
The molecular weight is a critical parameter for any chemical synthesis and characterization. It

is calculated based on the atomic weights of the constituent elements in the molecular formula

(C₁₂H₁₉NO₂).

Carbon (C): 12 atoms × 12.011 g/mol = 144.132 g/mol

Hydrogen (H): 19 atoms × 1.008 g/mol = 19.152 g/mol

Nitrogen (N): 1 atom × 14.007 g/mol = 14.007 g/mol

Oxygen (O): 2 atoms × 15.999 g/mol = 31.998 g/mol

Molecular Weight = 209.289 g/mol

Physicochemical Properties (Predicted)
Direct experimental data for 2-Methyl-4-(2-propoxyethoxy)aniline is not readily available.

However, we can predict its properties based on the behavior of similar substituted anilines.[2]

[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3172843/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-4-2-propoxyethoxy-aniline
https://www.geeksforgeeks.org/chemistry/aniline-structure-properties-preparation-reactions-uses/
https://www.benchchem.com/product/b3172843/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-4-2-propoxyethoxy-aniline
https://www.benchchem.com/product/b3172843/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-methyl-4-2-propoxyethoxy-aniline
https://www.thermofisher.com/search/browse/category/us/en/80014096
https://www.benchchem.com/pdf/Physicochemical_Properties_of_Ortho_Alkenyl_Anilines_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3172843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Predicted Value /
Characteristic

Rationale

Appearance Colorless to pale yellow liquid

Aniline and its simple alkoxy

derivatives are typically liquids

at room temperature.[1]

Boiling Point > 200 °C

The relatively high molecular

weight and potential for

hydrogen bonding would

suggest a high boiling point.

Solubility
Slightly soluble in water,

soluble in organic solvents

The ether chain enhances

lipophilicity, while the amine

group provides some capacity

for hydrogen bonding with

water.[1]

pKa ~4.5 - 5.0

The amino group of aniline is

weakly basic. The methyl

group is weakly electron-

donating, while the alkoxy

group has a mild electron-

donating effect through

resonance, which might slightly

increase basicity compared to

unsubstituted aniline.[4][5]

Synthesis and Reaction Chemistry
The synthesis of alkoxy-substituted anilines typically involves multi-step processes that often

include nitration, etherification, and reduction of a nitro group.[6]

Proposed Synthetic Pathway
A logical and efficient synthetic route to 2-Methyl-4-(2-propoxyethoxy)aniline would likely

start from a readily available precursor like 4-amino-3-methylphenol. This approach allows for

the sequential introduction of the functional groups.
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Caption: Proposed synthetic workflow for 2-Methyl-4-(2-propoxyethoxy)aniline.

Experimental Protocol: A Representative Synthesis
The following protocol is a generalized procedure based on standard organic synthesis

techniques for similar molecules.[7]

Step 1: Protection of the Amine

Dissolve 4-amino-3-methylphenol in a suitable solvent (e.g., dichloromethane).

Add a base (e.g., triethylamine or pyridine) to scavenge the acid byproduct.

Slowly add acetic anhydride at 0°C and then allow the reaction to warm to room

temperature.

Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is

consumed.
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Work up the reaction by washing with water and brine, then dry the organic layer and

concentrate to obtain N-(4-hydroxy-2-methylphenyl)acetamide.

Step 2: Williamson Ether Synthesis

Dissolve the protected aniline from Step 1 in an anhydrous polar aprotic solvent (e.g., DMF

or THF).

Add a strong base, such as sodium hydride (NaH), at 0°C to deprotonate the phenol.

Slowly add 1-bromo-2-propoxyethane (or a similar alkylating agent).

Allow the reaction to stir at room temperature or with gentle heating until completion

(monitored by TLC).

Quench the reaction carefully with water and extract the product with an organic solvent.

Purify the crude product, N-(2-methyl-4-(2-propoxyethoxy)phenyl)acetamide, by column

chromatography.

Step 3: Deprotection of the Amine

Reflux the purified acetamide from Step 2 in an aqueous acidic or basic solution (e.g., HCl or

NaOH).

Monitor the hydrolysis by TLC.

Once complete, neutralize the reaction mixture and extract the final product, 2-Methyl-4-(2-
propoxyethoxy)aniline, with an organic solvent.

Wash, dry, and concentrate the organic layers. The final product may be purified by

distillation under reduced pressure or column chromatography.

Analytical Characterization
To confirm the identity and purity of the synthesized 2-Methyl-4-(2-propoxyethoxy)aniline, a

suite of analytical techniques should be employed.
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Technique Expected Observations

¹H NMR

- Aromatic protons (3H) in the 6.5-7.5 ppm

region.- Alkoxy and propoxy chain protons (11H)

in the 1.0-4.5 ppm region.- Methyl group protons

(3H) as a singlet around 2.0-2.5 ppm.- Amine

protons (2H) as a broad singlet.

¹³C NMR

- Aromatic carbons in the 110-150 ppm range.-

Alkoxy and propoxy carbons in the 15-70 ppm

range.- Methyl carbon around 15-20 ppm.

IR Spectroscopy

- N-H stretching of the primary amine as two

bands in the 3300-3500 cm⁻¹ region.- C-O

stretching of the ether at 1050-1150 cm⁻¹.-

Aromatic C=C stretching in the 1450-1600 cm⁻¹

region.[3]

Mass Spectrometry
- A molecular ion peak (M⁺) corresponding to

the calculated molecular weight (m/z = 209.29).

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for 2-Methyl-4-(2-propoxyethoxy)aniline
is not available, the safety precautions should be based on the hazards associated with aniline

and its derivatives. Aniline itself is toxic and can be absorbed through the skin.[1]

General Safety Precautions
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of

vapors.

Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse immediately

with plenty of water.
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

oxidizing agents.

Handling Workflow

Risk Assessment - Review literature for similar compounds
- Identify potential hazards Engineering Controls - Use fume hood

- Ensure proper ventilation Personal Protective Equipment (PPE)
- Safety goggles

- Gloves
- Lab coat

Safe Handling & Storage - Avoid contact and inhalation
- Store in a cool, dry place Waste Disposal - Follow institutional guidelines

- Dispose as hazardous chemical waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b3172843?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3172843?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

